Cas no 1779591-91-1 (tert-Butyl 3-(aminomethyl)-3-methoxypiperidine-1-carboxylate)

• Product Name: tert-Butyl 3-(aminomethyl)-3-methoxypiperidine-1-carboxylate
• CAS No: 1779591-91-1
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 5704396
• PubChem ID: 83843552
• Update Time: 2023-10-15

tert-Butyl 3-(aminomethyl)-3-methoxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl3-(aminomethyl)-3-methoxypiperidine-1-carboxylate
• 1779591-91-1
• tert-Butyl 3-(aminomethyl)-3-methoxypiperidine-1-carboxylate
• EN300-1143841
• 1-Piperidinecarboxylic acid, 3-(aminomethyl)-3-methoxy-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H24N2O3/c1-11(2,3)17-10(15)14-7-5-6-12(8-13,9-14)16-4/h5-9,13H2,1-4H3
• InChI Key： PRXLOMQYAMFGDD-UHFFFAOYSA-N
• SMILES： O(C)C1(CN)CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 244.17869263g/mol
• Monoisotopic Mass: 244.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.8Ų

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 322.6±27.0 °C(Predicted)
• pka: 10.12±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids